Cas no 887572-25-0 (Pyrazin-2-yl thiocyanate)

• Product Name: Pyrazin-2-yl thiocyanate
• CAS No: 887572-25-0
• MF: C₅H₃N₃S
• MW: 137.162418603897
• CID: 6782945
• PubChem ID: 817697
• Update Time: 2024-04-29

Pyrazin-2-yl thiocyanate Chemical and Physical Properties

Names and Identifiers

• 887572-25-0
• pyrazin-2-yl thiocyanate
• AC-907/34115041
• AKOS006279824
• 2-Thiocyanatopyrazine
• Pyrazin-2-yl thiocyanate

• Inchi： 1S/C5H3N3S/c6-4-9-5-3-7-1-2-8-5/h1-3H
• InChI Key： UEVKDUVDGRVGTB-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=NC=CN=1

Computed Properties

• Exact Mass: 137.00476828g/mol
• Monoisotopic Mass: 137.00476828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.9Ų